N-isopropyl-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
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Description
N-isopropyl-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C17H21N3O3S2 and its molecular weight is 379.49. The purity is usually 95%.
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Scientific Research Applications
Optoelectronic Properties of Thiazole-Based Polythiophenes : Research by Camurlu and Guven (2015) investigated thiazole-containing monomers for their optoelectronic properties, which could have implications in the development of conducting polymers with specific optical characteristics (Camurlu & Guven, 2015).
Crystal Structures of Thiazolidine Derivatives : Galushchinskiy, Slepukhin, and Obydennov (2017) described the crystal structures of certain thiazolidine derivatives. This research contributes to the understanding of molecular structures and could have implications in the development of new materials or pharmaceuticals (Galushchinskiy, Slepukhin & Obydennov, 2017).
Corrosion Inhibitors : Yıldırım and Çetin (2008) synthesized derivatives of isoxazolidine and isoxazoline as potential corrosion inhibitors. This application is significant in industrial settings where corrosion resistance is crucial (Yıldırım & Çetin, 2008).
Anticancer and Antiviral Activities : Research by Havrylyuk, Zimenkovsky, Vasylenko, and Lesyk (2013) explored the synthesis of 2-pyrazoline-substituted 4-thiazolidinones and their potential anticancer and antiviral activities. Such compounds could be crucial in developing new treatments for various diseases (Havrylyuk, Zimenkovsky, Vasylenko & Lesyk, 2013).
Antimicrobial Agents : Darwish, Abdel Fattah, Attaby, and Al-Shayea (2014) synthesized novel heterocyclic compounds incorporating sulfamoyl moiety with antimicrobial properties. These findings have implications for the development of new antimicrobial drugs (Darwish, Abdel Fattah, Attaby & Al-Shayea, 2014).
Imaging of Nucleotide Pyrophosphatase/Phosphodiesterase 1 (NPP1) : Gao, Wang, and Zheng (2016) synthesized carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives for potential PET tracers in imaging NPP1. This research is relevant in the field of medical imaging and diagnostics (Gao, Wang & Zheng, 2016).
Properties
IUPAC Name |
2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3S2/c1-11(2)18-15(21)8-13-9-24-17(20-13)25-10-16(22)19-12-5-4-6-14(7-12)23-3/h4-7,9,11H,8,10H2,1-3H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRNZWHYXQHZKMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CC1=CSC(=N1)SCC(=O)NC2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.